Cas no 129486-81-3 (Ethanone,2-chloro-1-(8-quinolinyl)-)

• Product Name: Ethanone,2-chloro-1-(8-quinolinyl)-
• CAS No: 129486-81-3
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 102956
• PubChem ID: 14722778
• Update Time: 2025-04-18

Ethanone,2-chloro-1-(8-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(8-quinolinyl)-
• 2-chloro-1-quinolin-8-ylethanone
• Ethanone, 2-chloro-1-(8-quinolinyl)-
• 129486-81-3
• DQVZSJJKBMELPE-UHFFFAOYSA-N
• AKOS018707597
• 2-Chloro-1-quinolin-8-yl-ethanone
• 2-Chloro-1-(quinolin-8-yl)ethanone
• SCHEMBL3886554

• Inchi： 1S/C11H8ClNO/c12-7-10(14)9-5-1-3-8-4-2-6-13-11(8)9/h1-6H,7H2
• InChI Key： DQVZSJJKBMELPE-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CC2=CC=CN=C21)=O

Computed Properties

• Exact Mass: 205.02954
• Monoisotopic Mass: 205.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96